molecular formula C10H16O4 B8579859 2-(2,2-Dimethoxy-acetyl)-cyclohexanone

2-(2,2-Dimethoxy-acetyl)-cyclohexanone

Cat. No. B8579859
M. Wt: 200.23 g/mol
InChI Key: FCQCREMSMMCJTA-UHFFFAOYSA-N
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Description

2-(2,2-Dimethoxy-acetyl)-cyclohexanone is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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properties

Product Name

2-(2,2-Dimethoxy-acetyl)-cyclohexanone

Molecular Formula

C10H16O4

Molecular Weight

200.23 g/mol

IUPAC Name

2-(2,2-dimethoxyacetyl)cyclohexan-1-one

InChI

InChI=1S/C10H16O4/c1-13-10(14-2)9(12)7-5-3-4-6-8(7)11/h7,10H,3-6H2,1-2H3

InChI Key

FCQCREMSMMCJTA-UHFFFAOYSA-N

Canonical SMILES

COC(C(=O)C1CCCCC1=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Cyclohexanone Compound 2a (1.37 g, 14.0 mMol) in THF (5 mL) was added dropwise to a solution of LHMDS (16.0 mL, 16.0 mMol) in anhydrous THF (25 mL) at −78° C. under a N2 atmosphere. The solution was stirred at −78° C. for about 1 hr. Methyl dimethoxyacetate Compound 11a (1.88 g, 14.0 mMol) in anhydrous THF (5 mL) was then added dropwise. The reaction mixture was stirred while warming to r.t. over a period of about 15 hrs, then the reaction was quenched with water (5 mL). The organic layer was diluted with EtOAc (100 mL) and washed with water and brine. The organic layer was separated and dried with anhydrous sodium sulfate, then filtered and concentrated in vacuo to yield a crude product as an oil. The oil was purified by flash chromatography (eluted with 10% EtOAc in hexane) to afford 2-(2,2-dimethoxy-acetyl)-cyclohexanone Compound 11b (1.82 g, 65%).
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Synthesis routes and methods II

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